Cas no 2680847-59-8 (Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate
• CAS No: 2680847-59-8
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5653165
• PubChem ID: 165912833
• Update Time: 2025-10-19

Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate
• 2680847-59-8
• EN300-28271496
• Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate

• Inchi： 1S/C8H11NO4/c1-13-8(12)7(11)2-6(10)5-3-9-4-5/h5,9H,2-4H2,1H3
• InChI Key： PKPFVGDHVUAHDU-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)=O)C1CNC1

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.5Ų

Additional information on Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate

Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate: A Comprehensive Overview

The compound Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate (CAS No. 2680847-59-8) is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its research and development.

Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate belongs to the class of cyclic ketones and is characterized by its azetidine ring fused with a butanoate moiety. The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, contributes to the molecule's rigidity and unique electronic properties. This structural feature makes it an interesting candidate for exploring its role in enzyme inhibition and drug design.

Recent studies have highlighted the potential of Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate as a lead compound in the development of novel therapeutics. Researchers have focused on its ability to modulate key enzymes involved in metabolic pathways, particularly those associated with diabetes and obesity. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against dipeptidyl peptidase-IV (DPP-IV), an enzyme linked to glucose regulation.

The synthesis of Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as cyclization reactions. This method not only enhances the efficiency of the synthesis but also minimizes the environmental impact by reducing waste generation.

In terms of applications, Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate has shown promise in the development of anti-inflammatory agents. A research team from Stanford University reported that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. These findings suggest that it could be a valuable asset in the treatment of chronic inflammatory diseases such as arthritis.

Another area of active research is the exploration of Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate as a building block for constructing more complex molecular architectures. Its versatility allows chemists to incorporate it into larger frameworks, enabling the creation of novel bioactive molecules with enhanced pharmacokinetic profiles.

From an industrial perspective, the production of Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate has been optimized through continuous manufacturing processes. These advancements ensure scalability and cost-effectiveness, making it more accessible for large-scale applications in pharmaceuticals and related industries.

In conclusion, Methyl 4-(azetidin-3-yl)-2,4-dioxobutanoate (CAS No. 2680847-59-8) stands out as a versatile and promising compound with diverse applications in drug discovery and chemical synthesis. Its unique structure and biological activity continue to drive innovative research across multiple disciplines. As scientific understanding deepens, this compound is expected to play an increasingly important role in advancing therapeutic interventions for various diseases.